1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(1-methyl-6-oxopyridazin-3-yl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H21N5O4S2/c1-23-17(25)6-5-16(22-23)24-9-7-12(8-10-24)18(26)21-19-20-14-4-3-13(30(2,27)28)11-15(14)29-19/h3-6,11-12H,7-10H2,1-2H3,(H,20,21,26)
• InChI Key: VYNRWWLPUABCGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C
• Molecular Formula: C19H21N5O4S2
• Molecular Weight: 447.5 g/mol
• CAS No.: 1421464-71-2

Description

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H21N5O4S2 and its molecular weight is 447.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Compounds with structures similar to the specified chemical have been synthesized and analyzed for their chemical properties and potential biological activities. For example, the synthesis of N-substituted derivatives of various chemical classes, including those incorporating piperidine and oxadiazole moieties, has been extensively studied. These compounds are synthesized through multiple steps, involving reactions with different organic and inorganic reagents, and their structures are elucidated using modern spectroscopic techniques such as 1H-NMR, IR, and mass spectrometry (Khalid et al., 2016). The precise synthesis routes and the structural analysis contribute to a deeper understanding of the chemical behavior of such compounds.

Biological Activities

Related compounds demonstrate a range of biological activities, which is of significant interest in the field of medicinal chemistry. For instance, some derivatives exhibit moderate to significant antibacterial activities against both Gram-negative and Gram-positive bacteria. This highlights the potential of these compounds in developing new antibacterial agents to address the challenge of antibiotic resistance (Khalid et al., 2016).

Potential Therapeutic Applications

The research into compounds with similar structures has also explored their potential therapeutic applications. For example, the investigation of sulfonamides and their derivatives as inhibitors of carbonic anhydrases has shown promising results. These compounds exhibit inhibitory activities against several human carbonic anhydrase isozymes, which are relevant in various physiological and pathological processes. This suggests potential applications in designing drugs for conditions such as glaucoma, epilepsy, and certain types of cancer (Alafeefy et al., 2015).